Cas no 85613-93-0 (Octanoic acid, 2-hydroxy-3,3-dipentyl-)
85613-93-0 structure
Product Name:Octanoic acid, 2-hydroxy-3,3-dipentyl-
CAS No:85613-93-0
MF:C18H36O3
MW:300.47664642334
CID:663932
Update Time:2024-01-31
Octanoic acid, 2-hydroxy-3,3-dipentyl- Chemical and Physical Properties
Names and Identifiers
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- Octanoic acid, 2-hydroxy-3,3-dipentyl-
- 2-hydroxy-3,3-dipentyloctanoic acid
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- Inchi: 1S/C18H36O3/c1-4-7-10-13-18(14-11-8-5-2,15-12-9-6-3)16(19)17(20)21/h16,19H,4-15H2,1-3H3,(H,20,21)
- InChI Key: GQYHOPDTZAXXPH-UHFFFAOYSA-N
- SMILES: C(O)(=O)C(O)C(CCCCC)(CCCCC)CCCCC
Experimental Properties
- Density: 0.944±0.06 g/cm3(Predicted)
- Boiling Point: 423.5±18.0 °C(Predicted)
- pka: 3.98±0.43(Predicted)
Octanoic acid, 2-hydroxy-3,3-dipentyl- Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
85613-93-0 (Octanoic acid, 2-hydroxy-3,3-dipentyl-) Related Products
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